Cas no 5437-93-4 (1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)-)

1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)- structure
5437-93-4 structure
Product Name:1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)-
CAS No:5437-93-4
MF:C19H28O5
MW:336.422626495361
CID:382104
PubChem ID:226252
Update Time:2025-04-19

1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)-
    • 5-[2-(2-butoxyethoxy)ethoxymethyl]-6-prop-2-enyl-1,3-benzodioxole
    • 5-{[2-(2-butoxyethoxy)ethoxy]methyl}-6-(prop-2-en-1-yl)-1,3-benzodioxole
    • AC1L5EMN
    • AC1Q6ZT2
    • AG-K-05795
    • AR-1G6856
    • CTK5A0752
    • NSC16489
    • NSC-16489
    • DTXSID10280356
    • 5437-93-4
    • Inchi: 1S/C19H28O5/c1-3-5-7-20-8-9-21-10-11-22-14-17-13-19-18(23-15-24-19)12-16(17)6-4-2/h4,12-13H,2-3,5-11,14-15H2,1H3
    • InChI Key: OGKLPFXNFUTXOR-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCCC)CC1=CC2=C(C=C1CC=C)OCO2

Computed Properties

  • Exact Mass: 336.19400
  • Monoisotopic Mass: 336.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.076
  • Boiling Point: 421.7°Cat760mmHg
  • Flash Point: 165.8°C
  • Refractive Index: 1.51
  • PSA: 46.15000
  • LogP: 3.49370
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